1,4-b-D-Xylotriitol

• Molecular Formula: C15H28O13
• Molecular Weight: 416.37 g/mol
• IUPAC Name: (2S,3R,4R)-4-[(2S,3R,4R,5R)-3,4-dihydroxy-5-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxypentane-1,2,3,5-tetrol
• InChI: InChI=1S/C15H28O13/c16-1-5(18)9(20)7(2-17)27-15-13(24)11(22)8(4-26-15)28-14-12(23)10(21)6(19)3-25-14/h5-24H,1-4H2/t5-,6+,7+,8+,9+,10-,11-,12+,13+,14-,15-/m0/s1
• InChI Key: HHGQUMUZUCLEBS-JFMIBIRXSA-N
• Isomeric SMILES: C1[C@H]([C@@H]([C@H]([C@@H](O1)O[C@@H]2CO[C@H]([C@@H]([C@H]2O)O)O[C@H](CO)[C@@H]([C@H](CO)O)O)O)O)O
• Canonical SMILES: C1C(C(C(C(O1)OC2COC(C(C2O)O)OC(CO)C(C(CO)O)O)O)O)O

Description

1,4-b-D-Xylotriitol is a useful research compound. Its molecular formula is C15H28O13 and its molecular weight is 416.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,4-b-D-Xylotriitol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,4-b-D-Xylotriitol including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

1,4-β-D-Xylotriitol is a sugar alcohol derived from xylan, a major component of plant hemicellulose. It is of interest in various fields, including food science and pharmacology, due to its potential biological activities. This article delves into the biological activity of 1,4-β-D-Xylotriitol, examining its pharmacological properties, metabolic pathways, and implications for health.

Chemical Structure and Properties

1,4-β-D-Xylotriitol has the molecular formula C15H28O13 and a molecular weight of 416.4 g/mol. It is a reduced form of xylotriose, characterized by the presence of three xylose units linked by β-1,4-glycosidic bonds. The reduction process typically involves treatment with borohydride.

Property	Value
Molecular Formula	C15H28O13
Molecular Weight	416.4 g/mol
Solubility	Soluble in water
Taste	Sweet

Metabolism and Pharmacokinetics

1,4-β-D-Xylotriitol is metabolized in the body through enzymatic pathways involving xylan-degrading enzymes. These enzymes can hydrolyze xylan into xylose and subsequently into sugar alcohols like xylotriitol. The metabolic pathway is crucial for understanding its absorption and biological effects.

Pharmacological Effects

Research indicates that 1,4-β-D-Xylotriitol exhibits several biological activities:

• Antioxidant Activity : Studies have shown that sugar alcohols can reduce oxidative stress in cells. This property may be beneficial in preventing cellular damage associated with various diseases.
• Anti-inflammatory Effects : Xylotriitol has been observed to modulate inflammatory responses in vitro, potentially reducing the risk of chronic inflammatory diseases.
• Prebiotic Potential : As a sugar alcohol derived from plant polysaccharides, it may serve as a substrate for beneficial gut microbiota, enhancing gut health.

Case Studies

• Antioxidant Study : A study conducted on J774A.1 macrophages demonstrated that xylitol (and potentially its derivatives like xylotriitol) inhibited macrophage adhesion and reduced oxidative stress markers when treated with 5% concentration for 48 hours .
• Prebiotic Study : Research indicated that xylotriitol could promote the growth of beneficial gut bacteria while inhibiting pathogenic strains, suggesting its potential as a prebiotic agent .

Safety and Toxicity

While 1,4-β-D-Xylotriitol is generally recognized as safe (GRAS) when consumed in moderate amounts, excessive intake can lead to gastrointestinal upset due to its osmotic properties. The LD50 values for related compounds suggest low acute toxicity; however, individual responses may vary.

Table 2: Toxicity Data of Related Compounds

Compound	LD50 (oral)
Xylitol	>5000 mg/kg
Xylose	>2000 mg/kg